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Compound of Interest

Compound Name: 6-Iodopurine 3-oxide

Cat. No.: B598263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Iodopurine 3-oxide, a purine

analog of interest in medicinal chemistry and drug development. This document consolidates

available information on its chemical identity, structure, and relevant (though limited) biological

context. A significant finding of this report is the current scarcity of detailed experimental data,

including specific synthesis protocols, quantitative biological activity, and defined signaling

pathways for this particular molecule. This guide aims to serve as a foundational resource for

researchers, highlighting both what is known and the existing knowledge gaps to guide future

research endeavors.

Chemical Identity and Structure
6-Iodopurine 3-oxide is a derivative of purine, a heterocyclic aromatic organic compound that

is a fundamental component of nucleic acids. The structure is characterized by a purine core,

an iodine atom substituted at the 6th position, and an N-oxide group at the 3rd position of the

purine ring.

CAS Number: 19765-62-9[1]

Physicochemical Properties
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Detailed experimental data on the physicochemical properties of 6-Iodopurine 3-oxide are not

readily available in the public domain. The table below presents computed data for the closely

related compound, 6-Iodopurine, to provide an estimation. It is crucial to note that the presence

of the 3-oxide group will alter these properties.

Property Value (for 6-Iodopurine) Data Source

Molecular Formula C₅H₃IN₄ NIST WebBook

Molecular Weight 246.01 g/mol PubChem

XLogP3-AA 0.8 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 0 PubChem

Note: These properties are for 6-Iodopurine and are provided for reference only. Experimental

determination for 6-Iodopurine 3-oxide is required for accurate characterization.

Synthesis and Characterization
A specific, detailed experimental protocol for the synthesis of 6-Iodopurine 3-oxide is not

currently published in readily accessible scientific literature. However, the synthesis of purine

N-oxides generally involves the oxidation of the corresponding purine base.

General Synthetic Approach (Hypothetical)
A plausible synthetic route could involve the direct oxidation of 6-Iodopurine. The choice of

oxidizing agent and reaction conditions would be critical to achieve regioselectivity for the N-3

position.
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Generalized Synthesis Workflow
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Caption: Generalized workflow for the synthesis of a purine N-oxide.

Spectroscopic Data
No specific spectroscopic data (NMR, Mass Spectrometry, IR) for 6-Iodopurine 3-oxide has

been found in the reviewed literature. For reference, an IR spectrum for the parent compound,

6-Iodopurine, is available through the NIST WebBook.[2] Researchers synthesizing 6-
Iodopurine 3-oxide would need to perform full spectroscopic characterization to confirm its

structure.
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Biological Activity and Potential Applications
The biological activity of 6-Iodopurine 3-oxide has not been extensively studied. However,

based on the activities of other purine N-oxides and halogenated purines, some potential areas

of interest for future research can be inferred.

Cytotoxicity
Purine analogs are a well-established class of antimetabolites with applications in cancer

chemotherapy. Some purine N-oxides have demonstrated cytotoxic effects.[3] Studies on N-

(purin-6-yl)aminopolymethylene carboxylic acid derivatives have shown that the presence of a

purine fragment is crucial for their cytotoxic activity against various tumor cell lines.[4] The

introduction of an N-oxide functionality can in some cases modulate the cytotoxicity and

pharmacokinetic properties of a compound.[5] Further research is needed to determine if 6-
Iodopurine 3-oxide exhibits cytotoxic properties.

Enzyme Inhibition
Purine analogs frequently act as enzyme inhibitors, particularly for enzymes involved in

nucleotide metabolism. Given its structure, 6-Iodopurine 3-oxide could potentially interact with

enzymes such as xanthine oxidase or various kinases. However, no specific enzyme inhibition

data for this compound is currently available.

Signaling Pathways
There is no direct evidence linking 6-Iodopurine 3-oxide to any specific signaling pathway. As

a purine analog, it could potentially interfere with purine metabolism or nucleic acid synthesis.

The diagram below illustrates a simplified overview of purine metabolism to provide a general

context for where a purine analog might exert its effects.
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Simplified Purine Metabolism Pathway
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Caption: Simplified overview of purine metabolism.

Conclusion and Future Directions
6-Iodopurine 3-oxide, identified by CAS number 19765-62-9, remains a poorly characterized

compound. While its structure suggests potential for biological activity, likely as an

antimetabolite or enzyme inhibitor, there is a significant lack of empirical data to support this.

Key areas for future research include:

Development and publication of a robust and reproducible synthesis protocol.
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Full physicochemical and spectroscopic characterization.

In vitro screening for cytotoxic activity against a panel of cancer cell lines.

Enzymatic assays to identify potential molecular targets.

Metabolic stability and pharmacokinetic studies.

This technical guide serves to summarize the current, limited knowledge on 6-Iodopurine 3-
oxide and to strongly encourage the scientific community to undertake the necessary research

to elucidate its chemical and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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